N-[5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-beta-alanine

• IUPAC Name: 3-[[5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]amino]propanoic acid
• InChI: InChI=1S/C16H15N3O2S/c1-10-2-4-11(5-3-10)12-8-22-16-14(12)15(18-9-19-16)17-7-6-13(20)21/h2-5,8-9H,6-7H2,1H3,(H,20,21)(H,17,18,19)
• InChI Key: APQCJAMNRWDGGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=NC=NC(=C23)NCCC(=O)O
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

“N-[5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-beta-alanine” is a chemical compound with the empirical formula C15H12N2O2S2. It is a solid substance. The SMILES string representation of this compound is O=C(O)CSC1=NC=NC2=C1C(C(C=C3)=CC=C3C)=CS2.

Physical And Chemical Properties Analysis

“N-[5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-beta-alanine” is a solid substance. Its molecular weight is 316.40. Additional physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not available in the search results.

Scientific Research Applications

Synthesis and Biological Activities

• Compounds related to N-[5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-beta-alanine have been synthesized and examined for their biological activities. For instance, a study focused on the synthesis of 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives, revealing significant antioxidant activity in some compounds, attributed to electron-donating substituents enhancing radical scavenging activity (Kotaiah et al., 2012).
• Another study synthesized new thienopyrimidine derivatives, evaluating them as antimicrobial and anti-inflammatory agents. The modifications in the thieno[2,3-d]pyrimidine heterocyclic ring enhanced their antibacterial, antifungal, and anti-inflammatory activities (Tolba et al., 2018).

Applications in Protein Engineering

• Research on β-(thienopyrrolyl)alanines, closely related to the target compound, has shown their utility in protein engineering. These amino acids, which mimic tryptophan, can be incorporated into recombinant proteins, altering their optical, thermodynamic, and pharmacological properties, demonstrating the potential for creating proteins with new functionalities (Budisa et al., 2001).

Antitumor and Antifolate Activities

• Thieno[2,3-d]pyrimidine derivatives have been synthesized as antitumor agents, showing selectivity for high-affinity folate receptors. These compounds demonstrated potent inhibitory effects on tumor cells expressing folate receptors, indicating their potential as antitumor agents (Deng et al., 2009).

Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

• Research has also been conducted on the design and synthesis of thieno[2,3-d]pyrimidines as dual inhibitors of thymidylate synthase and dihydrofolate reductase. These compounds showed promise as antitumor agents with the potential to inhibit multiple targets in tumor cells (Gangjee et al., 2009).